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Compound of Interest

Compound Name: 2-Methylindolin-1-amine

CAS No.: 31529-46-1

Cat. No.: B1265951

Get Quote

Disclaimer: This guide is intended for researchers, scientists, and drug development

professionals and is based on the best available information for 2-Methylindolin-1-amine and

its hydrochloride salt. A specific Safety Data Sheet (SDS) for 2-Methylindolin-1-amine was not

readily available; therefore, some recommendations are extrapolated from the known hazards

of its hydrochloride salt and general safety protocols for amine compounds. Always consult with

your institution's safety officer and refer to the most current SDS for the specific product you

are using.

Immediate Safety Information
2-Methylindolin-1-amine is anticipated to be harmful if swallowed and an irritant to the skin,

eyes, and respiratory system.[1][2] The hydrochloride salt is classified as a skin and eye irritant

and may cause respiratory irritation.[1] Adherence to strict safety protocols is mandatory to

prevent exposure.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted for any procedure involving 2-
Methylindolin-1-amine to ensure the appropriate level of personal protection.
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PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection
Chemical splash goggles and

a face shield

Must meet ANSI Z.87.1

standards. A face shield should

be worn over goggles,

especially when there is a risk

of splashing.[3][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), lab

coat, and closed-toe shoes

Consult the glove

manufacturer's chemical

resistance guide for suitability.

[3][4] A flame-resistant lab coat

is recommended. Long pants

and shoes that cover the entire

foot are required.[3]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

A NIOSH-approved respirator

may be necessary for

procedures that could

generate significant dust or

aerosols, or in poorly

ventilated areas.[1][3]

Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring a safe laboratory environment.
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Procedure Step-by-Step Guidance

Handling

1. Always work in a well-ventilated area,

preferably within a certified chemical fume hood.

[3] 2. Avoid all direct contact with the compound.

Do not breathe dust or vapors.[1][3] 3. Wash

hands thoroughly after handling.[1][2] 4. Do not

eat, drink, or smoke in the laboratory.

Storage

1. Store in a tightly closed container in a cool,

dry, and well-ventilated area.[1][5][6] 2. Keep

away from incompatible materials such as

strong oxidizing agents and strong acids.[2]

Disposal Plan
Dispose of 2-Methylindolin-1-amine and any contaminated materials in accordance with all

local, state, and federal regulations.
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Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste.

Contact your institution's environmental health

and safety department for specific guidance.

Contaminated Materials

All disposable PPE (gloves, etc.), absorbent

materials from spills, and empty containers

should be collected in a designated, sealed

container for hazardous waste disposal.[1]

Spills

1. Evacuate the area and restrict access. 2.

Wear appropriate PPE, including respiratory

protection.[1][3] 3. For small spills, use an inert

absorbent material to contain the substance.[1]

4. Collect the absorbed material and any

contaminated soil into a sealed container for

hazardous waste disposal.[1] 5. Ventilate the

area and clean the spill site once the material

has been removed.

Experimental Workflow: Safe Handling of 2-
Methylindolin-1-amine
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Workflow for Safe Handling of 2-Methylindolin-1-amine

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Compound in Fume Hood

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Glassware & Surfaces

Proceed to Cleanup

Segregate & Label Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of 2-Methylindolin-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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